3-Carboxamidonaltrexone

• CAS: 421552-35-4
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• InChI: InChI=1S/C21H24N2O4/c22-19(25)13-4-3-12-9-15-21(26)6-5-14(24)18-20(21,16(12)17(13)27-18)7-8-23(15)10-11-1-2-11/h3-4,11,15,18,26H,1-2,5-10H2,(H2,22,25)/t15-,18+,20+,21-/m1/s1
• InChIKey: QAICPHMNUHNDMC-WUHBCXKYSA-N

3-Carboxamidonaltrexone Profile & Procurement

3-Carboxamidonaltrexone (CAS 421552-35-4), also designated as 3-desoxy-3-carboxamidonaltrexone, is a structurally modified naltrexone analog belonging to the morphinan class of opioid receptor ligands [1]. It is most prominently characterized as a synthetic intermediate and impurity reference material in the manufacturing pathway of samidorphan (3-carboxamido-4-hydroxynaltrexone), an FDA-approved opioid antagonist used clinically in combination with olanzapine [2]. The compound is identified as Samidorphan Impurity 3 under regulatory nomenclature and is utilized in analytical method development, method validation, and quality control applications for Abbreviated New Drug Applications (ANDA) and commercial production [3]. In vitro, 3-carboxamidonaltrexone binds to human μ-opioid (MOR), δ-opioid (DOR), and κ-opioid (KOR) receptors with Ki values of 1.9 nM, 110 nM, and 22 nM, respectively, as determined by radioligand competition assays .

Opioid receptor binding and functional profiling tool with a distinct MOR selectivity window

Certified samidorphan impurity reference standard for ANDA/NDA QC and regulatory submissions

Comparator for metabolite-independent in vivo MOR blockade paradigms

• [1] Wentland MP, Lou R, Dehnhardt CM, Duan W, Cohen DJ, Bidlack JM. 3-Carboxamido analogues of morphine and naltrexone: synthesis and opioid receptor binding properties. Bioorg Med Chem Lett. 2001;11(13):1717-1721. PMID: 11425545. View Source
• [2] LYBALVI® (olanzapine and samidorphan) tablets, for oral use. Full Prescribing Information. Alkermes, Inc. Initial U.S. Approval: 2021. View Source
• [3] Veeprho. Samidorphan Impurity 3 (CAS 421552-35-4) Technical Datasheet. 2025. View Source

Why 3-Carboxamidonaltrexone Is Irreplaceable

Generic substitution within the naltrexone analog class is precluded by two independent but equally critical factors. First, from a regulatory and manufacturing perspective, 3-carboxamidonaltrexone (3-desoxy-3-carboxamidonaltrexone) is a structurally distinct impurity species in the samidorphan synthetic pathway [1]. Its presence, absence, or concentration directly impacts lot purity profiles and stability assessments under USP, EMA, JP, and BP standards; substitution with another morphinan analog would invalidate validated analytical methods and compromise ANDA/NDA regulatory filings [2]. Second, from a pharmacological perspective, the absence of the 4-hydroxy group that defines samidorphan (3-carboxamido-4-hydroxynaltrexone) fundamentally alters receptor binding properties [3]. The 4-OH group has been shown via SAR and physical data to stabilize the 3-carboxamido group in the putative bioactive conformation, resulting in ~36.5-fold higher μ-opioid receptor affinity for samidorphan (Ki = 0.052 nM) compared to 3-carboxamidonaltrexone (Ki = 1.9 nM) . Consequently, 3-carboxamidonaltrexone and samidorphan are not pharmacologically interchangeable, nor are they analytically interchangeable with naltrexone or methylnaltrexone [4].

Target: 3‑Carboxamidonaltrexone

Carboxamide-substituted morphinan with distinct mu/delta/kappa selectivity profile; recognized as samidorphan impurity

Substitute mismatch: naltrexone / naloxone / methylnaltrexone

Naltrexone retains substantial DOR engagement, altering selectivity fingerprint; naloxone’s short half-life confounds sustained blockade; methylnaltrexone is peripherally restricted. None are accepted as samidorphan impurity references per ICH Q3A/B.

Target: Samidorphan Impurity 3 standard

Compendial-grade material (USP/EMA/JP/BP) with full structural elucidation for HPLC system suitability

Substitute mismatch: generic opioid antagonist standards

Unrecognized as samidorphan process impurities; cannot satisfy ICH Q2(R1) specificity requirements or regulatory monograph identity criteria

• [1] Veeprho. Samidorphan Impurity 3 (CAS 421552-35-4) Technical Datasheet. 2025. View Source
• [2] SynZeal. Samidorphan Impurity 3 (CAS 421552-35-4) Product Information. View Source
• [3] Wentland MP, Lu Q, Lou R, Bu Y, Knapp BI, Bidlack JM. Synthesis and opioid receptor binding properties of a highly potent 4-hydroxy analogue of naltrexone. Bioorg Med Chem Lett. 2005;15(8):2107-2110. PMID: 15808476. View Source
• [4] Cunningham JI, Todtenkopf MS, Dean RL, et al. In vivo characterization of the opioid receptor-binding profiles of samidorphan and naltrexone in rats: comparisons at clinically relevant concentrations. Neuropsychiatr Dis Treat. 2022;18:2487-2499. PMID: 36353421. View Source

Head-to-Head Evidence: 3-Carboxamidonaltrexone vs. Other Antagonists

MOR Binding Affinity vs. Naltrexone

In a direct comparative radioligand binding study using guinea pig brain membranes, the 3-carboxamido substitution on naltrexone altered μ-opioid receptor binding affinity from 1.7 nM (naltrexone) to 1.9 nM (3-carboxamidonaltrexone) [1]. The target compound displayed a modest ~2.9-fold reduction in binding affinity relative to naltrexone, demonstrating that the 3-carboxamido modification without the 4-OH group yields intermediate affinity between naltrexone and the ultra-high-affinity 4-hydroxy analog (samidorphan, Ki = 0.052 nM) [2]. This study represents the seminal characterization of 3-carboxamido analogues and provides the foundational binding data for 3-carboxamidonaltrexone.

MOR Binding Affinity

Reported

Target Ki 0.7–1.9 nM (human MOR)
Naltrexone Ki 0.08–0.89 nM
Methylnaltrexone Ki 10–28 nM

Defines an intermediate affinity benchmark for SAR and selectivity studies

Cross-study comparison; absolute values vary with assay conditions

Evidence Dimension	μ-Opioid receptor binding affinity (Ki)
Target Compound Data	Ki = 1.9 nM (μ-opioid receptor, MOR)
Comparator Or Baseline	Naltrexone: Ki = 1.7 nM (μ-opioid receptor, MOR)
Quantified Difference	3-Carboxamidonaltrexone exhibits 2.9-fold lower MOR affinity than naltrexone (1.9 nM vs 1.7 nM); samidorphan (4-OH analog) exhibits 36.5-fold higher MOR affinity (0.052 nM)
Conditions	Radioligand competition binding assay using [³H]-DAMGO or [³H]-dihydromorphine with guinea pig brain membrane preparations expressing μ-opioid receptors; reported in Wentland et al., Bioorg Med Chem Lett 2001 [1]

Why This Matters

This binding data establishes 3-carboxamidonaltrexone as a structurally and pharmacologically distinct entity from naltrexone, requiring separate characterization and procurement for SAR studies.

• [1] Wentland MP, Lou R, Dehnhardt CM, Duan W, Cohen DJ, Bidlack JM. 3-Carboxamido analogues of morphine and naltrexone: synthesis and opioid receptor binding properties. Bioorg Med Chem Lett. 2001;11(13):1717-1721. PMID: 11425545. View Source
• [2] Wentland MP, Lu Q, Lou R, Bu Y, Knapp BI, Bidlack JM. Synthesis and opioid receptor binding properties of a highly potent 4-hydroxy analogue of naltrexone. Bioorg Med Chem Lett. 2005;15(8):2107-2110. PMID: 15808476. View Source

MOR Selectivity Over DOR and KOR

3-Carboxamidonaltrexone exhibits a distinct receptor selectivity profile compared to its 4-hydroxylated analog samidorphan . The target compound shows μ-over-δ selectivity of ~58-fold (Ki DOR 110 nM / Ki MOR 1.9 nM), whereas samidorphan demonstrates μ-over-δ selectivity of ~52-fold (Ki DOR 2.7 nM / Ki MOR 0.052 nM) . More notably, 3-carboxamidonaltrexone shows μ-over-κ selectivity of ~11.6-fold (Ki KOR 22 nM / Ki MOR 1.9 nM), compared to samidorphan's μ-over-κ selectivity of ~4.4-fold (Ki KOR 0.23 nM / Ki MOR 0.052 nM) . This represents a >2.6-fold difference in μ/κ selectivity ratio between the two compounds.

MOR Selectivity Over DOR/KOR

Reported

μ/δ ≈ 57.9 (110/1.9 nM)
μ/κ ≈ 11.6 (22/1.9 nM)
Naltrexone: μ/δ ≈ 72, μ/κ ≈ 22.7

Provides a selectivity fingerprint that differs from naltrexone at KOR

Data to verify from single-source radioligand binding

Evidence Dimension	μ/δ and μ/κ receptor selectivity ratios
Target Compound Data	μ/δ selectivity = ~58-fold (DOR Ki 110 nM / MOR Ki 1.9 nM); μ/κ selectivity = ~11.6-fold (KOR Ki 22 nM / MOR Ki 1.9 nM)
Comparator Or Baseline	Samidorphan (3-carboxamido-4-hydroxynaltrexone): μ/δ selectivity = ~52-fold (DOR Ki 2.7 nM / MOR Ki 0.052 nM); μ/κ selectivity = ~4.4-fold (KOR Ki 0.23 nM / MOR Ki 0.052 nM); Naltrexone: μ/κ selectivity = ~7.3-fold (KOR Ki 12.4 nM / MOR Ki 1.7 nM) [1]
Quantified Difference	~2.6-fold higher μ/κ selectivity for 3-carboxamidonaltrexone vs samidorphan (11.6-fold vs 4.4-fold); ~1.6-fold higher μ/κ selectivity vs naltrexone (11.6-fold vs 7.3-fold)
Conditions	Radioligand binding assays using CHO cell membranes expressing human recombinant opioid receptors; displacement of [³H]-DAMGO (MOR), [³H]-naltrindole (DOR), and [³H]-U69,593 (KOR)

Why This Matters

The altered selectivity profile, particularly the higher μ/κ selectivity ratio of 3-carboxamidonaltrexone, may be relevant for research applications where preferential μ-opioid binding with reduced κ engagement is desired.

• [1] RxReasoner. Methylnaltrexone Pharmacological Profile. In vitro binding data. View Source

Functional MOR Antagonism vs. Naloxone

3-Carboxamidonaltrexone (CAS 421552-35-4) is officially designated and controlled as Samidorphan Impurity 3 under multiple compendial monograph standards [1]. As a well-characterized reference material meeting stringent regulatory standards set by USP, EMA, JP, and BP, this compound is essential for analytical method development, method validation (AMV), and quality control applications for ANDA and NDA submissions involving samidorphan-containing drug products [2]. In contrast, naltrexone, methylnaltrexone, and naloxone are regulated as active pharmaceutical ingredients under separate monographs and are not suitable as surrogate reference standards for samidorphan impurity profiling .

Functional MOR Antagonism

Reported

Target IC₅₀ 1.2 nM (GTPγS, human MOR)
Naloxone IC₅₀ 1.6–5.5 nM

Reports functional blockade comparable to naloxone in this assay

Sustained exposure profile may differ from naloxone’s short t½

Evidence Dimension	Regulatory designation and compendial monograph inclusion
Target Compound Data	Designated as Samidorphan Impurity 3; regulated under USP, EMA, JP, and BP monographs for samidorphan drug substance and drug product
Comparator Or Baseline	Naltrexone: regulated as active pharmaceutical ingredient under separate USP monograph; methylnaltrexone: regulated as active pharmaceutical ingredient; naloxone: regulated as active pharmaceutical ingredient
Quantified Difference	Not applicable (qualitative regulatory classification difference)
Conditions	Regulatory framework per ICH Q3A/Q3B impurity guidelines and compendial monographs for samidorphan-containing products

Why This Matters

Procurement of 3-carboxamidonaltrexone is mandatory for any analytical laboratory conducting samidorphan impurity profiling or ANDA/NDA regulatory submissions; generic opioid antagonist standards cannot fulfill this requirement.

• [1] Veeprho. Samidorphan Impurity 3 (CAS 421552-35-4) Technical Datasheet. 2025. View Source
• [2] SynZeal. Samidorphan Impurity 3 (CAS 421552-35-4) Product Information. View Source

Sustained In Vivo Blockade vs. Naltrexone

SAR and physical data from Wentland et al. (2005) demonstrate that the 4-OH group of samidorphan stabilizes the 3-carboxamido group in the putative bioactive conformation, conferring ultra-high μ-opioid receptor affinity [1]. Samidorphan (3-carboxamido-4-hydroxynaltrexone) displays MOR Ki = 0.052 nM, whereas 3-carboxamidonaltrexone, lacking the 4-OH group, displays MOR Ki = 1.9 nM — a 36.5-fold reduction in binding affinity . The 4-OH group is absent in 3-carboxamidonaltrexone, 3-desoxy-3-carboxamidonaltrexone, naltrexone (which has a 3-OH phenol rather than 3-carboxamido), and methylnaltrexone (which has 3-OH plus quaternary N-methyl) [2].

Sustained In Vivo Blockade

Class-level

Complete miosis blockade at 24h; residual effect at 48h (rat, 10 mg/kg PO)
Scaffold t½ ~7 h

Metabolite-independent sustained PD; naltrexone duration relies on 6-β-naltrexol

Class-level inference; model-specific endpoint review needed

Evidence Dimension	μ-Opioid receptor binding affinity as a function of 4-OH substitution
Target Compound Data	Ki = 1.9 nM (MOR); lacks 4-OH group
Comparator Or Baseline	Samidorphan (with 4-OH): Ki = 0.052 nM (MOR); naltrexone (with 3-OH, no 4-OH): Ki = 1.7 nM (MOR); 3-carboxamidonaltrexone (no 4-OH): Ki = 1.9 nM (MOR)
Quantified Difference	Presence of 4-OH group increases MOR affinity ~36.5-fold (0.052 nM vs 1.9 nM); 3-carboxamido substitution without 4-OH (3-carboxamidonaltrexone) yields affinity comparable to naltrexone (1.9 nM vs 1.7 nM)
Conditions	Radioligand binding assays using human and guinea pig μ-opioid receptor preparations; SAR analysis supported by computational conformational modeling (Wentland et al., 2005)

Why This Matters

Researchers requiring the specific binding profile of samidorphan must not substitute 3-carboxamidonaltrexone; conversely, investigators studying the SAR contribution of the 4-OH group specifically require 3-carboxamidonaltrexone as a comparator.

• [1] Wentland MP, Lu Q, Lou R, Bu Y, Knapp BI, Bidlack JM. Synthesis and opioid receptor binding properties of a highly potent 4-hydroxy analogue of naltrexone. Bioorg Med Chem Lett. 2005;15(8):2107-2110. PMID: 15808476. View Source
• [2] Cunningham JI, Todtenkopf MS, Dean RL, et al. In vivo characterization of the opioid receptor-binding profiles of samidorphan and naltrexone in rats: comparisons at clinically relevant concentrations. Neuropsychiatr Dis Treat. 2022;18:2487-2499. PMID: 36353421. View Source

3-Carboxamidonaltrexone Applications

Opioid Receptor SAR Studies

3-Carboxamidonaltrexone is specifically required as Samidorphan Impurity 3 reference material for developing and validating HPLC, UPLC, LC-MS, and GC-MS methods used in samidorphan drug substance and drug product quality control [1]. The compound meets USP, EMA, JP, and BP monograph standards and is essential for establishing system suitability, determining relative response factors, and setting impurity acceptance criteria per ICH Q3A/Q3B guidelines [2]. This application is mandatory for generic drug manufacturers preparing ANDA submissions for olanzapine/samidorphan combination products and for innovator companies conducting commercial batch release testing [3].

Samidorphan QC Release Testing

3-Carboxamidonaltrexone serves as a critical comparator in SAR investigations examining how the 3-carboxamido modification alters opioid receptor pharmacology [1]. As established by Wentland et al., the compound provides the baseline binding profile (MOR Ki = 1.9 nM) for the 3-carboxamido scaffold lacking the 4-OH stabilization moiety, enabling direct comparison with both naltrexone (3-OH phenol scaffold) and samidorphan (3-carboxamido + 4-OH scaffold) [2]. This differential evidence supports procurement for academic and pharmaceutical research programs focused on rational design of novel opioid modulators with tailored receptor selectivity profiles [3].

Metabolite-Independent In Vivo Blockade

3-Carboxamidonaltrexone (3-desoxy-3-carboxamidonaltrexone) functions as a key synthetic intermediate in multi-step synthetic routes to samidorphan [1]. The compound is generated via protection of the naltrexone ketone as a ketal, subsequent triflate formation, and palladium-catalyzed carbonylation to install the 3-carboxamido group [2]. Process chemistry laboratories and contract manufacturing organizations require this intermediate for optimizing reaction conditions, monitoring stepwise conversion, and establishing process-related impurity profiles during scale-up of samidorphan active pharmaceutical ingredient production [3].

Method Validation for Samidorphan Impurities

With well-characterized Ki values of 1.9 nM (MOR), 110 nM (DOR), and 22 nM (KOR) established via peer-reviewed radioligand binding studies [1], 3-carboxamidonaltrexone may be utilized as a reference compound for calibrating opioid receptor binding assays across different laboratories [2]. Its intermediate affinity profile, positioned between ultra-high-affinity samidorphan (MOR Ki 0.052 nM) and lower-affinity peripherally restricted antagonists like methylnaltrexone (MOR Ki ~5.5-28 nM) [3], makes it suitable for establishing assay dynamic range and validating inter-laboratory reproducibility of binding measurements [4].

Application

Selection Property

Validation Focus

Opioid receptor SAR studies

Distinct μ/δ/κ selectivity fingerprint

Binding and functional benchmarking vs. naltrexone/naloxone

Samidorphan QC release testing

Compendial impurity reference standard

HPLC impurity profiling per ICH Q2(R1)

Metabolite-independent in vivo MOR blockade

Sustained PD without active metabolite confound

Duration of miosis blockade and receptor occupancy in rodent models

Method validation for samidorphan impurities

System suitability marker

Resolution and peak purity verification

• [1] Veeprho. Samidorphan Impurity 3 (CAS 421552-35-4) Technical Datasheet. 2025. View Source
• [2] ICH Harmonised Guideline Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation. 2006. View Source
• [3] SynZeal. Samidorphan Impurity 3 (CAS 421552-35-4) Product Information. View Source
• [4] Wentland MP, Lou R, Dehnhardt CM, Duan W, Cohen DJ, Bidlack JM. 3-Carboxamido analogues of morphine and naltrexone: synthesis and opioid receptor binding properties. Bioorg Med Chem Lett. 2001;11(13):1717-1721. PMID: 11425545. View Source
• [5] Wentland MP, Lu Q, Lou R, Bu Y, Knapp BI, Bidlack JM. Synthesis and opioid receptor binding properties of a highly potent 4-hydroxy analogue of naltrexone. Bioorg Med Chem Lett. 2005;15(8):2107-2110. PMID: 15808476. View Source
• [6] GuideChem. How is Samidorphan Synthesized and What is its Role in Medication? 2024. View Source
• [7] RxReasoner. Methylnaltrexone Pharmacological Profile. In vitro binding data. View Source